molecular formula C11H13BrClN3O B8420981 1-(3-Bromo-5-chloropyridin-4-yl)piperidine-4-carboxamide

1-(3-Bromo-5-chloropyridin-4-yl)piperidine-4-carboxamide

Cat. No.: B8420981
M. Wt: 318.60 g/mol
InChI Key: JQEWYLWTEUIDCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Bromo-5-chloropyridin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C11H13BrClN3O and its molecular weight is 318.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13BrClN3O

Molecular Weight

318.60 g/mol

IUPAC Name

1-(3-bromo-5-chloropyridin-4-yl)piperidine-4-carboxamide

InChI

InChI=1S/C11H13BrClN3O/c12-8-5-15-6-9(13)10(8)16-3-1-7(2-4-16)11(14)17/h5-7H,1-4H2,(H2,14,17)

InChI Key

JQEWYLWTEUIDCC-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C(=O)N)C2=C(C=NC=C2Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(3-bromopyridin-4-yl)piperidine-4-carboxamide E36 (100 mg, 0.35 mmol) in DMF (7.00 mL) was added N-chlorosuccinimide (94 mg, 0.70 mmol). The reaction was heated to 80° C. and stirred for 8 hours before partitioning between EtOAc and water (100 ml each), the separated organic layer was washed with water (2×75 ml), brine (20 mL), dried (MgSO4) and concentrated under reduced pressure to give a crude clear pale yellow oil (82 mg). The crude product was purified by flash column chromatography on silica gel (CH2Cl2, EtOH, 98:2-84:16, biotage 25+S) followed by flash column chromatography on silica gel (CH2Cl2, EtOH, 96:4-82:18, biotage 14+M) to give a mixture of title compound and 1-(3,5-dichloropyridin-4-yl)piperidine-4-carboxamide by-product as a white solid (20 mg). The mixture was further purified by preparative hplc (MeOH, H2O, 9:20, 25 min) to furnish the title compound as a white solid, LC-MS (ESI, 4 min) Rt 2.46 min, m/z 320 (100%, [M+H]+); m/z (ESI) C11H13N3OClBr requires 316.9931, found [M+H]+ 318.0003.
Quantity
20 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
94 mg
Type
reactant
Reaction Step Three
Name
Quantity
7 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.